Cas no 2877659-95-3 (2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine)

• Product Name: 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine
• CAS No: 2877659-95-3
• MF: C₁₄H₁₅BrClN₅
• MW: 368.659400224686
• CID: 5328808
• PubChem ID: 165434046
• Update Time: 2025-05-21

2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 2877659-95-3
• F6790-1353
• AKOS040873497
• 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine
• 2-[4-(5-Bromo-3-chloro-2-pyridinyl)-1-piperazinyl]-4-methylpyrimidine

• Inchi： 1S/C14H15BrClN5/c1-10-2-3-17-14(19-10)21-6-4-20(5-7-21)13-12(16)8-11(15)9-18-13/h2-3,8-9H,4-7H2,1H3
• InChI Key： JQWHIJBANJLFPK-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C3=NC=C(Br)C=C3Cl)CC2)=NC=CC(C)=N1

Computed Properties

• Exact Mass: 367.01994g/mol
• Monoisotopic Mass: 367.01994g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 45.2Ų

Experimental Properties

• Density: 1.529±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 519.8±60.0 °C(Predicted)
• pka: 5.37±0.40(Predicted)

Additional information on 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine

2-[4-(5-Bromo-3-Chloropyridin-2-yl)Piperazin-1-yl]-4-Methylpyrimidine: A Comprehensive Overview

The compound with CAS No 2877659-95-3, commonly referred to as 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural properties and potential applications. This molecule is a derivative of pyrimidine, a heterocyclic aromatic compound, and incorporates a piperazine ring system, which is known for its versatility in drug design.

Pyrimidine is a fundamental building block in many bioactive compounds, including nucleosides and various pharmaceutical agents. The presence of a piperazine ring in this compound adds further complexity and functionality, enabling interactions with biological targets such as enzymes and receptors. The substitution pattern on the pyridine ring—specifically the bromine and chlorine atoms at positions 5 and 3, respectively—contributes to the molecule's electronic properties and pharmacokinetic profile.

Recent studies have highlighted the potential of 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine as a lead compound in the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological pathways, particularly those involving kinase enzymes, which are critical in various disease states such as cancer and inflammatory disorders.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine derivative. The bromination and chlorination steps are carefully controlled to ensure regioselectivity, which is crucial for maintaining the desired substitution pattern on the pyridine ring. Subsequent coupling reactions with the piperazine moiety are optimized to achieve high yields and purity.

In terms of applications, 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-yl]-4-methylpyrimidine has shown promise in preclinical models as a potential anticancer agent. Its ability to inhibit specific kinase enzymes suggests that it could be developed into a targeted therapy with fewer off-target effects compared to traditional chemotherapeutic agents.

Moreover, the compound's structural flexibility allows for further modification, enabling researchers to explore its potential in other therapeutic areas such as neurodegenerative diseases and infectious diseases. Ongoing research is focused on optimizing its pharmacokinetic properties, including bioavailability and metabolic stability, to enhance its suitability for clinical use.

In conclusion, CAS No 2877659-95-3, or 2-[4-(5-bromo-3-chloropyridin-2-yl)piperazin-1-y]l]-4-methylpyrimidine, represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. Its unique combination of structural features and functional groups positions it as a promising candidate for future drug development efforts.